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An In-depth Technical Guide to the Chemical Hazards and GHS Classification of 1-Benzyloxy-
2-iodoethane

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Benzyloxy-2-iodoethane (CAS No. 54555-84-9) is a valuable alkyl halide reagent utilized in

organic synthesis.[1] Its bifunctional nature, possessing both a reactive iodide and a stable

benzyloxy protecting group, makes it a key building block in the synthesis of more complex

molecules, particularly within the pharmaceutical industry for the development of novel

therapeutic agents.[1] However, the very reactivity that makes this compound synthetically

useful also contributes to its significant health hazards. This guide provides a comprehensive

overview of the chemical hazards associated with 1-Benzyloxy-2-iodoethane, its classification

under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

and detailed protocols for safe handling and emergency response. As the toxicological

properties of this compound have not been fully investigated, a highly cautious and proactive

approach to safety is paramount.[2]

GHS Classification and Labeling
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. For 1-Benzyloxy-2-iodoethane, the

classification indicates a high level of acute toxicity.[3] The primary hazard is communicated
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through the "Danger" signal word and the skull and crossbones pictogram, immediately alerting

users to the potential for severe health effects.[3][4]

Table 1: GHS Classification for 1-Benzyloxy-2-iodoethane

Hazard Class
Hazard

Category
GHS Pictogram Signal Word

Hazard

Statement

Acute Toxicity,

Oral
Category 3 Danger

H301: Toxic if

swallowed[3]

Acute Toxicity,

Dermal
Category 3 Danger

H311: Toxic in

contact with

skin[3]

Acute Toxicity,

Inhalation
Category 2 Danger

H331: Toxic if

inhaled[3]

Note: Some sources may list additional hazards. The classifications presented here are the

most consistently reported and represent the most significant immediate risks.
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Caption: GHS Hazard Communication Workflow for 1-Benzyloxy-2-iodoethane.

Detailed Hazard Analysis
The primary and most concerning hazard associated with 1-Benzyloxy-2-iodoethane is its

high acute toxicity. This means that short-duration exposure via ingestion, skin contact, or

inhalation can cause serious health effects or even be fatal.[2]

Acute Toxicity
Oral (Category 3 - H301: Toxic if swallowed): Accidental ingestion of even small quantities of

this substance can lead to severe poisoning. The causality lies in its potential to interfere with

fundamental cellular processes upon absorption through the gastrointestinal tract. Given its

role as a reactive alkylating agent, it can indiscriminately modify biological macromolecules,

leading to cellular dysfunction.
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Dermal (Category 3 - H311: Toxic in contact with skin): The compound can be readily

absorbed through the skin, making dermal contact a significant route of exposure.[3] This is

a critical consideration often underestimated in laboratory settings. The lipophilic nature of

the molecule likely facilitates its penetration of the stratum corneum, allowing it to enter

systemic circulation and exert toxic effects.

Inhalation (Category 2 - H331: Toxic if inhaled): The vapor or aerosol of 1-Benzyloxy-2-
iodoethane is highly toxic when inhaled.[2][3] Its boiling point of 83-87 °C at 0.5 Torr

suggests a low volatility under standard conditions, but operations under reduced pressure,

at elevated temperatures, or those that generate aerosols (e.g., sonication, vigorous stirring)

can significantly increase the risk of inhalation exposure.[1] The large surface area of the

lungs provides a rapid route for the substance to enter the bloodstream.

Safe Handling and Risk Mitigation Strategies
A multi-layered approach to safety, incorporating engineering controls, personal protective

equipment, and strict operational protocols, is essential for mitigating the risks associated with

1-Benzyloxy-2-iodoethane.
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Caption: Hierarchical workflow for the safe handling of 1-Benzyloxy-2-iodoethane.

Experimental Protocols: Safe Handling and Use
Preparation and Engineering Controls:

Causality: To prevent systemic exposure via inhalation of vapors or aerosols, all

manipulations must be performed within a certified chemical fume hood.[2] The negative
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pressure and constant airflow of the hood contain and exhaust contaminants away from

the user's breathing zone.

Protocol: Before starting, verify that the fume hood has a current certification and that the

airflow is functioning correctly. Ensure the sash is kept at the lowest possible height during

operations.

Personal Protective Equipment (PPE):

Causality: A robust PPE ensemble is the final barrier between the researcher and the

chemical. Each component is chosen to protect against a specific route of exposure.

Protocol:

Eye Protection: Wear tight-fitting chemical safety goggles and a face shield to protect

against splashes.[2][5]

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile gloves, double-

gloved). Check the manufacturer's glove compatibility data. Contaminated gloves must

be removed and disposed of immediately.

Body Protection: A lab coat and closed-toe shoes are mandatory. For larger quantities

or procedures with a higher risk of splashing, a chemically resistant apron is

recommended.

Respiratory Protection: For situations where a fume hood is not available or in case of a

spill, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is necessary.

[2]

Storage and Incompatibility:

Causality: Improper storage can lead to degradation of the chemical or dangerous

reactions. 1-Benzyloxy-2-iodoethane is light-sensitive, and exposure can cause it to

decompose, potentially releasing iodine.[1][2]

Protocol: Store in a tightly closed container in a cool, dry, and well-ventilated area,

protected from light.[2] Keep it segregated from incompatible materials, particularly strong

oxidizing agents, to prevent vigorous and potentially explosive reactions.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH35095&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC332121000&productDescription=IODOETHANE+98%25STABILIZED+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH35095&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1589486?utm_src=pdf-body
https://www.lookchem.com/casno54555-84-9.html
https://www.fishersci.com/store/msds?partNumber=AAH35095&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH35095&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH35095&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Protocols
Immediate and appropriate action is critical in the event of an exposure or spill. All laboratory

personnel working with this compound must be familiar with these procedures.

Table 2: Emergency First-Aid Procedures

Exposure Route Protocol

Inhalation

Immediately move the affected person to fresh

air.[6] If breathing has stopped, perform artificial

respiration, avoiding mouth-to-mouth

resuscitation.[2] Keep the person warm and at

rest. Seek immediate medical attention.[2][6]

Skin Contact

Immediately remove all contaminated clothing.

[6] Flush the affected skin with copious amounts

of water for at least 15 minutes.[2][7] Seek

immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][7] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[2] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[2]

Spill and Leak Procedures
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (if safe to do so without spreading vapor to other

areas).

Protect: Wear the appropriate PPE, including respiratory protection.
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Contain and Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand,

or earth). Do not use combustible materials like paper towels.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[2]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of the waste according to institutional and local regulations.

Conclusion
1-Benzyloxy-2-iodoethane is a potent synthetic tool whose utility is matched by its significant

acute toxicity. A thorough understanding and appreciation of its hazards are non-negotiable for

any researcher or scientist handling this compound. Adherence to the GHS guidelines,

implementation of robust engineering and administrative controls, consistent use of appropriate

personal protective equipment, and preparedness for emergency situations are the

cornerstones of its safe use. By integrating these principles into all laboratory workflows, the

risks associated with this valuable reagent can be effectively managed, ensuring both scientific

progress and personal safety.

References
National Center for Biotechnology Information. (n.d.). 1-Benzyloxy-2-iodoethane.
PubChem.
LookChem. (n.d.). 1-Benzyloxy-2-Iodoethane.
The National Institute for Occupational Safety and Health (NIOSH). (n.d.). First Aid
Procedures for Chemical Hazards. Centers for Disease Control and Prevention.
TRADESAFE. (2024, August 8). First Aid Treatment Steps for Chemical Safety.
PubChemLite. (n.d.). 1-benzyloxy-2-iodoethane (C9H11IO).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH35095&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1589486?utm_src=pdf-body
https://www.benchchem.com/product/b1589486?utm_src=pdf-body
https://www.benchchem.com/product/b1589486?utm_src=pdf-body
https://www.benchchem.com/product/b1589486?utm_src=pdf-body
https://www.benchchem.com/product/b1589486?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cas 54555-84-9,1-BENZYLOXY-2-IODOETHANE | lookchem [lookchem.com]

2. fishersci.com [fishersci.com]

3. 1-Benzyloxy-2-iodoethane | C9H11IO | CID 10355314 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1-Benzyloxy-2-iodoethane = 95.0 GC 54555-84-9 [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

7. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

To cite this document: BenchChem. [1-Benzyloxy-2-iodoethane chemical hazards and GHS
classification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589486#1-benzyloxy-2-iodoethane-chemical-
hazards-and-ghs-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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